Cas no 72362-05-1 (methyl ester of N-cytisinylacetic)

• Product name: methyl ester of N-cytisinylacetic
• CAS No: 72362-05-1
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 2035821
• PubChem ID: 6351768

methyl ester of N-cytisinylacetic Chemical and Physical Properties

Names and Identifiers

• methyl ester of N-cytisinylacetic
• methyl N-cytisinylacetate
• DTXSID201116494
• 72362-05-1
• Methyl (1R,5S)-1,5,6,8-tetrahydro-8-oxo-1,5-methano-2H-pyrido[1,2-a][1,5]diazocine-3(4H)-acetate

• Inchi： InChI=1S/C14H18N2O3/c1-19-14(18)9-15-6-10-5-11(8-15)12-3-2-4-13(17)16(12)7-10/h2-4,10-11H,5-9H2,1H3/t10-,11+/m0/s1
• InChI Key： ZKPHYUDUHAIMCK-WDEREUQCSA-N
• SMILES： COC(=O)CN1CC2CC(C1)C3=CC=CC(=O)N3C2

Computed Properties

• Exact Mass: 262.13174244g/mol
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Cytisine and derivatives